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The table below summarizes key clinical findings from studies on the Tribenoside and Lidocaine

combination (marketed as Procto-Glyvenol).

Study Focus / Comparator Key Efficacy Findings
Patient Population /
Context

vs. Steroid-based
preparations (e.g.,

hydrocortisone, fluocortolone)
[1] [2]

Effective in relieving both subjective (pain,
itching) and objective (bleeding, prolapse)

symptoms; considered an alternative to
corticosteroids [1].

Patients with grade I-II
hemorrhoids [1].

vs. Its individual
components (Tribenoside

alone or Lidocaine alone) [2]

The combination treatment was found to
be more effective than either component

alone [2].

Patients with
hemorrhoids [2].

Special Population:
Pregnant Women (after first
trimester) & Postpartum

Women [1]

Significantly improved subjective and

objective symptoms; fast onset of relief
(from 10 minutes) lasting up to 10-12

hours [1].

Pregnant (after first

trimester) and
postpartum women [1].
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Study Focus / Comparator Key Efficacy Findings
Patient Population /
Context

General Efficacy & Safety
Overview [2]

Supported as a fast, effective, and safe

option for the local treatment of low-grade
hemorrhoids [2].

Patients with

hemorrhoids; evidence
from multiple clinical

studies [2].

Experimental Insights and Mechanisms of Action

Recent pre-clinical research provides deeper insight into how Tribenoside may work at a cellular level.

Experimental Model: A 2023 pre-clinical study used human dermal fibroblasts in vitro and a full-
thickness excisional wound model in rats in vivo [3].
Key Findings: Tribenoside was found to [3]:

Stimulate Fibroblast Migration: It increased the rate at which fibroblasts (key cells in wound
repair) moved into the wounded area.

Promote Re-epithelialization: It accelerated the regeneration of the outer layer of skin in the
rat wound model.

Exhibit Antioxidant Activity: It protected cells against the toxic effects of reactive oxygen
species (ROS), which is a novelly identified mechanism.

The following diagram illustrates the multi-target mechanism of action of Tribenoside in wound healing

based on these findings:

Tribenoside

Stimulates Cell Migration

In Vitro

Promotes Re-epithelialization

In Vivo

Reduces Oxidative Stress

  Novel Mechanism

Accelerated Wound Closure Protects Tissue & Cells
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Interpretation for Research and Development

For professionals in drug development, the existing data on Tribenoside highlights several key points:

Established Clinical Profile: The collective evidence supports Tribenoside + Lidocaine as a well-
established and effective first-line treatment for mild to moderate (Grade I-II) hemorrhoidal disease [1]

[2].
Favorable Safety in Vulnerable Groups: Its documented safety profile in pregnant (after the first

trimester) and postpartum women is a significant clinical advantage [1].
Novel Mechanistic Pathways: The recent discovery of its antioxidant properties and direct effects

on fibroblast migration and re-epithelialization provides a modern molecular rationale for its wound-
healing effects and may inform the development of new therapeutic agents [3].

It is important to note that much of the foundational clinical evidence is from older studies. The 2023 pre-

clinical study begins to address this gap with contemporary mechanistic data [3].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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